Cas no 4214-78-2 (2(1H)-Pyridinone, 5-chloro-1-methyl-)

• Product Name: 2(1H)-Pyridinone, 5-chloro-1-methyl-
• CAS No: 4214-78-2
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD22375100
• CID: 1513440
• PubChem ID: 13651728
• Update Time: 2025-04-21

2(1H)-Pyridinone, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-chloro-1-methyl-
• 5-chloro-1-methylpyridin-2-one
• 5-chloro-1-Methylpyridin-2(1H)-one
• 5-chloro-1-methyl-1,2-dihydropyridin-2-one
• AKOS016552103
• SCHEMBL7604008
• DTXSID90545899
• MPOJAMFZYRYPFY-UHFFFAOYSA-N
• SB52971
• BS-28376
• MFCD22375100
• 5-chloro-1-methyl-1,2-dihydro-2-oxopyridine
• 5-chloro-1-methyl-1H-pyridin-2-one
• DB-107515
• 4214-78-2
• G87052

• MDL： MFCD22375100
• Inchi： 1S/C6H6ClNO/c1-8-4-5(7)2-3-6(8)9/h2-4H,1H3
• InChI Key： MPOJAMFZYRYPFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N(C)C=1)=O

Computed Properties

• Exact Mass: 143.01388
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 241.8±33.0 °C(Predicted)
• PSA: 20.31
• pka: -0.41±0.62(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones